Cas no 2231673-28-0 ((6-bromo-1-methyl-pyrrolo[3,2-b]pyridin-3-yl)methanol)

• Product Name: (6-bromo-1-methyl-pyrrolo[3,2-b]pyridin-3-yl)methanol
• CAS No: 2231673-28-0
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 5294512
• Update Time: 2026-03-10

(6-bromo-1-methyl-pyrrolo[3,2-b]pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• {6-bromo-1-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl}methanol
• (6-bromo-1-methyl-pyrrolo[3,2-b]pyridin-3-yl)methanol

• Inchi： 1S/C9H9BrN2O/c1-12-4-6(5-13)9-8(12)2-7(10)3-11-9/h2-4,13H,5H2,1H3
• InChI Key： BEWRSGZQWNNIGX-UHFFFAOYSA-N
• SMILES： C(C1C2=NC=C(Br)C=C2N(C)C=1)O

Additional information on (6-bromo-1-methyl-pyrrolo[3,2-b]pyridin-3-yl)methanol

Recent Advances in the Study of (6-bromo-1-methyl-pyrrolo[3,2-b]pyridin-3-yl)methanol (CAS: 2231673-28-0)

The compound (6-bromo-1-methyl-pyrrolo[3,2-b]pyridin-3-yl)methanol (CAS: 2231673-28-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its pyrrolopyridine core, has demonstrated promising potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the bromo and hydroxymethyl functional groups offers versatile opportunities for further chemical modifications, making it a valuable intermediate in medicinal chemistry.

Recent studies have focused on the synthesis and biological evaluation of derivatives based on this scaffold. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized (6-bromo-1-methyl-pyrrolo[3,2-b]pyridin-3-yl)methanol as a starting material to develop compounds with enhanced selectivity and potency against BTK, a target implicated in various B-cell malignancies and autoimmune diseases.

In addition to its applications in kinase inhibitor development, this compound has also been explored in the context of protein-protein interaction (PPI) modulation. A study published in ACS Chemical Biology demonstrated its utility in the design of small molecules targeting the p53-MDM2 interaction, a critical pathway in cancer therapeutics. The hydroxymethyl group was shown to facilitate the introduction of diverse pharmacophores, enabling the optimization of binding affinity and pharmacokinetic properties.

From a synthetic chemistry perspective, advancements in the scalable production of (6-bromo-1-methyl-pyrrolo[3,2-b]pyridin-3-yl)methanol have been reported. A recent patent application (WO2023056321) disclosed an improved synthetic route that enhances yield and purity while reducing the environmental impact of the process. This development is particularly significant for the industrial-scale production of this compound, ensuring its availability for further research and development.

The pharmacological profile of derivatives based on this scaffold has also been a subject of investigation. In vitro and in vivo studies have revealed favorable drug-like properties, including good solubility, metabolic stability, and blood-brain barrier permeability in some cases. These characteristics position (6-bromo-1-methyl-pyrrolo[3,2-b]pyridin-3-yl)methanol as a versatile building block for CNS-targeted therapies.

Looking ahead, researchers anticipate expanding the applications of this compound in areas such as targeted protein degradation (PROTACs) and covalent inhibitor design. Its unique structural features make it amenable to conjugation with E3 ligase ligands or electrophilic warheads, opening new avenues for innovative drug discovery. As the field continues to evolve, (6-bromo-1-methyl-pyrrolo[3,2-b]pyridin-3-yl)methanol is expected to play an increasingly important role in addressing unmet medical needs.